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Compound of Interest

Compound Name: Phenyl Fluoroformate

Cat. No.: B8710385 Get Quote

This document provides critical safety and logistical information for the proper handling and

disposal of Phenyl Fluoroformate. The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe laboratory operations.

Immediate Safety Notice: Phenyl Fluoroformate is a highly hazardous substance that is fatal if

inhaled, causes severe skin burns and eye damage, and is harmful if swallowed.[1][2] It is also

a combustible liquid that is corrosive to metals.[1][2] This material reacts with water and

moisture, potentially liberating toxic gases such as hydrogen chloride and phosgene.[2][3] All

handling must occur in a well-ventilated area, preferably a chemical fume hood, with

appropriate personal protective equipment.[2][4]

Chemical and Physical Properties
The following table summarizes key quantitative data for Phenyl Fluoroformate, essential for

safe handling and storage.
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Property Value Citations

Boiling Point 74 - 75 °C (at 17 hPa)

Density 1.248 g/cm³ (at 25 °C)

Flash Point 69 °C (156.2 °F) [3]

Autoignition Temp. 560 °C (1040 °F) [3]

Acute Oral Toxicity LD50 (Rat): 1748.4 mg/kg [1]

Acute Dermal Toxicity
LD50 (Rabbit): 3970 mg/kg -

4922.8 mg/kg
[1][3]

Acute Inhalation Toxicity
LCLo (Rat): 44 ppm (4 h) /

LC50 (Rat): 0.18 mg/L (4h)
[1][2]

Standard Disposal Protocol
Disposal of Phenyl Fluoroformate waste must be treated with extreme caution and strictly

adhere to local, regional, and national regulations.[1][3] Never discharge this chemical into

drains or sewer systems.[2][5]

Step-by-Step Waste Disposal Procedure:
Container Management:

Keep the waste chemical in its original, clearly labeled container. Do not mix with other

waste streams.

Ensure the container is securely sealed and stored in a cool, dry, and well-ventilated area,

away from incompatible materials like bases, amines, and strong oxidizing agents.[2][4]

Engage a Licensed Waste Disposal Service:

The disposal of Phenyl Fluoroformate must be handled by an authorized hazardous

waste collection point or a licensed chemical destruction plant.[1][4][5]

Provide the disposal company with a complete Safety Data Sheet (SDS) for the material.
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Approved Disposal Methods:

The primary recommended method of disposal is controlled incineration in a licensed

apparatus equipped with flue gas scrubbing.[4][5]

Alternatively, treatment may involve neutralization followed by burial in a landfill specifically

licensed to accept chemical wastes.[4]

Empty Container Disposal:

Handle uncleaned, empty containers as you would the product itself.

Containers can be triple-rinsed (or equivalent) with an appropriate solvent (as advised by

the disposal company) and offered for reconditioning or recycling.[5] Otherwise, the

packaging should be punctured to prevent reuse and disposed of as hazardous waste.[5]
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Step 1: Preparation

Step 2: Professional Disposal

Step 3: Approved Methods

Keep waste in original,
labeled container

Ensure container is
securely sealed

Store in cool, dry,
well-ventilated area

Contact licensed hazardous
waste disposal company

Provide full SDS
to the company

Primary: Controlled Incineration
with flue gas scrubbing

Alternative: Neutralization
and licensed landfill burial

Click to download full resolution via product page

Diagram 1: Workflow for Routine Disposal of Phenyl Fluoroformate.

Emergency Spill Protocol
In the event of a spill, immediate and decisive action is required to mitigate severe health and

environmental risks.
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Step-by-Step Spill Response Procedure:
Immediate Evacuation and Isolation:

Evacuate all non-essential personnel from the spill area immediately.[2] Keep people

upwind of the spill.[2]

Remove all sources of ignition (open flames, sparks) and use only non-sparking tools and

explosion-proof equipment for cleanup.[2][4][5]

Personal Protective Equipment (PPE):

Before re-entering the area, don full personal protective equipment. This includes:

Full body protective clothing.[4]

Chemical-resistant gloves, eye protection, and face shield.[1][4]

A NIOSH/MSHA-approved full-facepiece airline respirator in positive pressure mode.[3]

Containment and Cleanup:

DO NOT USE WATER or combustible materials to absorb the spill.[2][3]

Cover the spill with a dry, inert, non-combustible absorbent material such as dry sand, dry

earth, or vermiculite.[3][4]

Once absorbed, use clean, non-sparking tools to collect the material and place it into a

loosely covered, clearly labeled plastic container for disposal.[4]

Cover the container with a plastic sheet to minimize contact with moisture or rain.[4]

Decontamination and Final Steps:

After the spill is collected, decontaminate the area as advised by your safety officer.

Prevent any runoff from entering drains.[4]

All contaminated clothing and cleanup materials must be sealed in labeled drums for

disposal by a licensed hazardous waste company.[4]
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Thoroughly decontaminate all protective equipment before storing and re-using.[4]

Immediate Actions

Containment (Full PPE Required)

Final Steps

Spill Occurs!

Evacuate Area &
Isolate Spill

Remove Ignition
Sources

Cover spill with DRY,
inert material (sand, earth)

Use non-sparking tools to
collect absorbed material

Place in loosely covered,
labeled plastic container

Decontaminate spill area

Dispose of waste via
licensed contractor
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Diagram 2: Emergency Response Workflow for a Phenyl Fluoroformate Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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